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Compound of Interest

Compound Name: Diphenyldiethyltin-d10

Cat. No.: B15558212

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific environmental fate and transport data for Diphenyldiethyltin-d10 are not
readily available in published literature. Therefore, this guide extrapolates information from
structurally similar organotin compounds, primarily diethyltin and diphenyltin derivatives, to
provide a comprehensive overview of its expected environmental behavior. The "d10"
designation indicates that the ten hydrogen atoms on the two phenyl groups have been
replaced with deuterium, a stable isotope of hydrogen. This isotopic labeling is unlikely to
significantly alter the compound's fundamental environmental degradation and transport
pathways compared to its non-deuterated counterpart, but may slightly affect the rates of
reactions where carbon-hydrogen bond cleavage is the rate-determining step.

Introduction to the Environmental Fate of
Organotins

Organotin compounds, a class of organometallic chemicals characterized by at least one tin-
carbon bond, have been utilized in a variety of industrial and agricultural applications. Their
environmental fate is a subject of significant interest due to the varying toxicity of different
organotin species. The environmental journey of an organotin compound like
Diphenyldiethyltin-d10 is governed by a combination of transformation and transport
processes, including hydrolysis, photolysis, biodegradation, and sorption to soil and sediment.
The primary degradation pathway for many organotin compounds involves the sequential
cleavage of the organic groups from the tin atom.[1]
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Predicted Environmental Transformation Pathways

The environmental degradation of Diphenyldiethyltin-d10 is anticipated to proceed through a
series of dealkylation and dearylation steps, progressively breaking the tin-carbon bonds. This
process reduces the overall toxicity of the compound, as toxicity generally decreases with a
lower number of organic substituents.

Hydrolysis

Hydrolysis is a key abiotic degradation process for many organotin compounds, particularly for
organotin halides which can hydrolyze to form oxides and hydroxides. While all-alkyl organotin
compounds are generally resistant to hydrolysis except under concentrated acidic conditions,
the presence of different organic groups can influence reactivity. Dibutyltin dichloride, for
example, is known to undergo hydrolysis.[2] It is expected that Diphenyldiethyltin-d10 would
exhibit some degree of hydrolysis, particularly if released into aquatic environments with

varying pH.

Quantitative Data on Hydrolysis of Structurally Similar Compounds
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Compound Class

Half-life (t%)

Conditions Reference

General Organotins

Half-life of about 60
days in agueous
media for halides and
their degradation

products.

Aqueous media [3]

Dimethyltin dichloride

Hydrolyzes to
dimethyltin chloro-(2-
ethylhexyl)
thioglycolate under
simulated gastric
conditions (pH 1.2).

pH 1.2, 37°C [4]

Diethyltin(IV)
dichloride

Hydrolysis has been
studied, but specific
rate constants are not
readily available in the

reviewed literature.

Aqueous solutions [5]

Photolysis

Photolysis, or degradation by sunlight, is another significant abiotic pathway for the breakdown

of organotin compounds in the environment, especially in surface waters and on soil surfaces.

[1] The process involves the absorption of light energy, leading to the cleavage of the tin-

carbon bonds. The rate and extent of photolysis are dependent on factors such as the light

intensity, the presence of photosensitizers in the water, and the specific chemical structure of

the organotin compound. For instance, a quasi-complete degradation of tributyltin (TBT) in

water (99.8%) was achieved after 30 minutes of photocatalytic treatment.[6]

Quantitative Data on Photolysis of Structurally Similar Compounds
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Compound Class Observation Conditions Reference
) ) 99.8% degradation in Photocatalytic
Tributyltin (TBT) _ , [6]
30 minutes. treatment in water

] ] May degrade faster ] ]
Triphenyltin (TPT) Aquatic environment [7]
than TBT.

Photochemical
degradation to
) inorganic tin via N
Phenyltin compounds ] ) Not specified [8]
diphenyltin and
monophenyltin has

been demonstrated.

Biodegradation

Biodegradation, mediated by microorganisms such as bacteria and fungi, is a crucial process
for the ultimate breakdown of organotin compounds in soil and sediment.[1] The primary
mechanism is the sequential dealkylation or dearylation of the parent compound. The rate of
biodegradation is influenced by environmental conditions including temperature, oxygen
availability (aerobic vs. anaerobic), and the composition of the microbial community. For
dialkyltins, measured half-lives in soil under laboratory settings are reported to be around 120-
150 days.[9] In forest soils, the degradation half-lives of methyltins and butyltins can range from

6 months to 15 years.[9]

Quantitative Data on Biodegradation of Structurally Similar Compounds
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Compound Class Half-life (t'%%) Environment Reference
Dialkyltins ~120-150 days Laboratory soil tests [9]
Methyltins and )
) 0.5to 15 years Forest soils [9]
Butyltins
Non-sterilized soil at
Triphenyltin (TPT) 27 and 33 days 10 and 20 mg Sn kg™t [8][10]
respectively
) ) Organic-rich
Tributyltin (TBT) 28 days ] [11]
sediments
] ) Sandy, organic-poor
Tributyltin (TBT) 78 days [11]

sediments

Environmental Transport: Sorption and Mobility

The transport and mobility of Diphenyldiethyltin-d10 in the environment will be largely
dictated by its tendency to adsorb to soil and sediment particles. The soil adsorption coefficient
(Kd) and the organic carbon-water partition coefficient (Koc) are key parameters used to predict
this behavior.[12][13] A high Koc value indicates strong adsorption to organic matter in the soill,
leading to lower mobility and a higher likelihood of accumulation in soil and sediment.[14]
Organotin compounds are known to adsorb strongly to soil.[7] For instance, triphenyltin is
strongly adsorbed to sediments and soil with no significant desorption observed.[8]

Quantitative Data on Sorption of Structurally Similar Compounds
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Compound Class Koc/Kd Values Observation Reference

Sorption coefficients

to sediments can Strong retention by

Tributyltin (TBT) _ [15]
range from 100 to sediments.
10,000.
Adsorption )

) o ) Water-sediment
Organotin compounds  coefficients varied [15]
system.

from 1070.5 to 10"4.
Strongly adsorbed to

Phenyltin compounds sediments and saoill, Soil and sediment [8]

with no desorption.

Experimental Protocols for Environmental Fate
Studies

Standardized test guidelines from the Organisation for Economic Co-operation and
Development (OECD) and the U.S. Environmental Protection Agency (EPA) provide the
framework for evaluating the environmental fate and transport of chemicals. The following are
summaries of key protocols applicable to Diphenyldiethyltin-d10.

Hydrolysis: OECD Guideline 111

This guideline determines the rate of abiotic hydrolysis as a function of pH.

e Principle: The test substance is dissolved in sterile aqueous buffer solutions at different pH
levels (typically 4, 7, and 9).

e Procedure: The solutions are incubated in the dark at a constant temperature. At various
time intervals, samples are taken and analyzed for the concentration of the parent substance
and any major hydrolysis products.

o Data Analysis: The rate of hydrolysis and the half-life are calculated for each pH.

Phototransformation in Water: OECD Guideline 316
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This guideline assesses the potential for direct photolysis in water.

» Principle: A solution of the test substance in pure water is exposed to a light source that
simulates natural sunlight.

e Procedure: The concentration of the test substance is monitored over time. Control samples
are kept in the dark to account for any non-photolytic degradation.

» Data Analysis: The photodegradation rate constant and the quantum yield are determined.
The quantum yield represents the efficiency of the photochemical process.

Aerobic and Anaerobic Transformation in Soil: OECD
Guideline 307

This guideline evaluates the rate and pathway of biodegradation in soil under both aerobic and
anaerobic conditions.

e Principle: The test substance, often radiolabeled for ease of tracking, is applied to soil
samples.

e Procedure: The treated soil is incubated in the dark at a constant temperature and moisture
content. For aerobic conditions, the soil is exposed to air. For anaerobic conditions, an
oxygen-free environment is maintained. At intervals, soil samples are extracted and analyzed
for the parent compound and its transformation products. Evolved CO2 (in aerobic studies)
or other volatile products are trapped and quantified.

o Data Analysis: Degradation half-lives (DT50) and the nature and quantity of metabolites are
determined.

Adsorption/Desorption: OECD Guideline 106 (Batch
Equilibrium Method)
This method determines the soil and sediment adsorption/desorption characteristics of a

chemical.

 Principle: A solution of the test substance is equilibrated with a known amount of soil or
sediment.
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e Procedure: The mixture is agitated for a defined period to reach equilibrium. The solid and
liquid phases are then separated by centrifugation, and the concentration of the test
substance in the liquid phase is measured. The amount adsorbed to the solid phase is
calculated by difference. For desorption, the supernatant is replaced with a fresh solution
without the test substance, and the amount of the substance that leaches back into the

solution is measured.

o Data Analysis: The adsorption coefficient (Kd) and the organic carbon-normalized adsorption

coefficient (Koc) are calculated.

Visualizing Environmental Processes

Diagrams created using Graphviz (DOT language) illustrate the key environmental fate

pathways and a typical experimental workflow.

De-ethylation Further Degradation

. . . Final Mineralization -
_Dlphenyldlethylnn—dlo De-phenylation Further Degradation Inorganic Tin (Sn)

Click to download full resolution via product page

Caption: Predicted degradation pathway of Diphenyldiethyltin-d10 in the environment.
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Caption: Simplified workflow for key environmental fate studies.

Conclusion

While specific data for Diphenyldiethyltin-d10 is lacking, the extensive body of research on
other organotin compounds provides a strong basis for predicting its environmental behavior. It
is expected to undergo gradual degradation in the environment through hydrolysis, photolysis,
and biodegradation, leading to less toxic inorganic tin species. Its mobility is likely to be limited
due to strong sorption to soil and sediment. The standardized OECD and EPA test guidelines
provide robust methodologies for experimentally determining the precise environmental fate
and transport parameters for this compound, which would be essential for a comprehensive
environmental risk assessment. Further research focusing on diethyltin and diphenyltin
compounds would provide more accurate quantitative data for modeling the environmental fate
of Diphenyldiethyltin-d10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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